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Compound of Interest

Compound Name:
(R)-4-Chloro-3-

hydroxybutyronitrile

Cat. No.: B143830 Get Quote

Essential Safety and Handling Guide for (R)-4-
Chloro-3-hydroxybutyronitrile
(An immediate, procedural guide for laboratory professionals)

This document provides critical safety and logistical information for the handling and disposal of

(R)-4-Chloro-3-hydroxybutyronitrile. Adherence to these protocols is essential to ensure the

safety of all laboratory personnel. This substance is highly toxic and may be fatal if inhaled,

swallowed, or absorbed through the skin[1][2]. Effects of contact or inhalation may be

delayed[1][2].

Personal Protective Equipment (PPE)
The selection of appropriate personal protective equipment is the first line of defense against

exposure. The following table summarizes the required PPE for handling (R)-4-Chloro-3-
hydroxybutyronitrile.
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PPE Category Item Specification Rationale

Eye Protection Safety Goggles

Chemical splash

goggles compliant

with OSHA's eye and

face protection

regulations in 29 CFR

1910.133 or European

Standard EN166[3].

To prevent eye

irritation and severe

eye damage from

splashes[3][4].

Hand Protection Gloves

Appropriate protective

gloves[1][2][5].

Specific material to be

determined by

consulting glove

manufacturer data for

resistance to nitriles

and chlorinated

compounds.

To prevent skin

contact, as the

substance is toxic

upon dermal

absorption and can

cause skin irritation[1]

[4].

Body Protection Protective Clothing

Appropriate protective

clothing to prevent

skin exposure[1][2][3].

A lab coat is a

minimum requirement.

For larger quantities

or risk of splashing,

chemical-resistant

overalls are

recommended.

To prevent any part of

the body from coming

into contact with the

chemical.

Respiratory Protection Respirator A positive pressure

self-contained

breathing apparatus

(SCBA) is

recommended[1][2].

For certain operations,

a type ABEK

(EN14387) respirator

The substance is

highly toxic if

inhaled[1][2][4].
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filter may be

sufficient[5]. A risk

assessment should be

conducted to

determine the

appropriate level of

respiratory protection.

Safe Handling and Disposal Protocol
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood[6][7].

Ensure that an eyewash station and safety shower are readily accessible and have been

recently tested[3].

Assemble all necessary equipment and reagents before starting work.

Clearly label all containers with the chemical name and appropriate hazard warnings.

2. Handling Procedure:

Don all required personal protective equipment as outlined in the table above.

When transferring the liquid, use a syringe or pipette to minimize the risk of spills. Avoid

pouring.

Keep containers tightly closed when not in use.

Do not eat, drink, or smoke in the work area[6][7].

3. Accidental Release Measures:

Small Spills:

Do not touch damaged containers or spilled material unless wearing appropriate protective

clothing[1][2].
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Stop the leak if it can be done without risk[1].

Absorb the spill with dry earth, sand, or another non-combustible material and transfer it to

a sealed container for disposal[1].

Cover the spill with a plastic sheet to prevent spreading[1].

Do not allow water to enter the containers[1].

Large Spills:

Evacuate the area immediately.

Contact your institution's environmental health and safety department.

4. First Aid Procedures:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim

is not breathing, provide artificial respiration using a pocket mask with a one-way valve; do

not use the mouth-to-mouth method[1][2]. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and shoes[1][2]. Flush the affected

skin with running water for at least 20 minutes[1][2]. Avoid spreading the material to

unaffected skin[1][2]. Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with running water for at least 20 minutes, holding

the eyelids open[1][2]. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Seek immediate medical assistance[1][2].

5. Disposal:

Dispose of waste, including contaminated PPE and spill cleanup materials, in a designated,

sealed, and properly labeled hazardous waste container.

Follow all local, state, and federal regulations for hazardous waste disposal.
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Workflow for Safe Handling of (R)-4-Chloro-3-
hydroxybutyronitrile

Risk Assessment
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Caption: Workflow for handling (R)-4-Chloro-3-hydroxybutyronitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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